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Compound of Interest

Compound Name: YKL-1-116

Cat. No.: B15586573 Get Quote

This guide provides crucial safety and logistical information for the proper handling and

disposal of YKL-1-116, a selective and covalent inhibitor of Cdk7. The following procedures are

designed to ensure the safety of laboratory personnel and compliance with standard

environmental regulations.

Chemical and Physical Properties of YKL-1-116
For safe handling and disposal, it is vital to be aware of the physical and chemical properties of

YKL-1-116.

Property Value Reference

Molecular Formula C34H38N8O3 [1]

Molecular Weight 606.72 g/mol [1][2]

Appearance Solid (White to off-white) [2]

Purity 98.67% [2]

CAS Number 1957202-71-9 [1][2]

Storage and Handling
Proper storage is essential to maintain the integrity of YKL-1-116 and ensure laboratory safety.
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Condition Duration

Powder (-20°C) 3 years

Powder (4°C) 2 years

In solvent (-80°C) 6 months

In solvent (-20°C) 1 month

Data sourced from MedChemExpress Product Data Sheet.[1][2]

When handling YKL-1-116, always use appropriate personal protective equipment (PPE),

including lab coats, gloves, and safety goggles.[3] Work should be conducted in a well-

ventilated area or under a chemical fume hood.[4]

Proper Disposal Procedures for YKL-1-116
As a selective CDK inhibitor used in research, YKL-1-116 and its containers must be treated as

hazardous chemical waste.[5] Disposal should adhere to local, state, and federal regulations.

[3]

Step-by-Step Disposal Protocol:
Waste Identification and Classification: All materials contaminated with YKL-1-116, including

unused product, solutions, and contaminated labware (e.g., pipette tips, vials), should be

classified as hazardous chemical waste.[5][6]

Segregation: Do not mix YKL-1-116 waste with other waste streams.[7][8] Keep it

segregated in a designated, compatible, and properly sealed waste container.[7] The

container should be made of a material that is compatible with the chemical and any solvents

used.[5]

Labeling: The waste container must be clearly labeled as "Hazardous Waste" and include the

full chemical name "YKL-1-116," the concentration, and the date of accumulation.[5][6]

Storage of Waste: Store the sealed hazardous waste container in a designated, secure area

away from heat, sunlight, and incompatible materials.[3]
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Empty Containers: Any "empty" containers that held YKL-1-116 should be triple-rinsed with a

suitable solvent.[5] The rinsate must be collected and disposed of as hazardous waste.[7]

After triple-rinsing, the container can be disposed of as regular lab glass or plastic, with the

label defaced.[5]

Professional Disposal: Arrange for the collection and disposal of the hazardous waste

through your institution's Environmental Health and Safety (EHS) office or a licensed

hazardous waste disposal contractor.[6]

Note: Under no circumstances should YKL-1-116 or its solutions be poured down the drain.[9]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of YKL-1-
116 and associated materials.
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Caption: Workflow for the proper disposal of YKL-1-116 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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